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Compound of Interest

Compound Name: L-beta-Homohydroxyproline.HCI

Cat. No.: B13397627

Get Quote

Executive Summary

In the realm of peptidomimetics, L-beta-Homohydroxyproline.HCI ([(2S,4R)-4-Hydroxy-2-
pyrrolidinyl]acetic acid hydrochloride) represents a critical scaffold for engineering high-stability
foldamers. Unlike its alpha-amino acid counterpart, this beta-homolog introduces a methylene

group into the backbone, conferring resistance to proteolytic degradation while retaining the
unique conformational constraints of the pyrrolidine ring.

This guide details the mechanistic utility of L-beta-Homohydroxyproline in inducing specific
secondary structures (14-helices) and provides a self-validating protocol for its incorporation
into oligomers via Solid Phase Peptide Synthesis (SPPS).

Molecular Architecture & Stereoelectronic Control

The efficacy of L-beta-Homohydroxyproline stems from its ability to pre-organize peptide
backbones through two primary mechanisms: steric constraint and stereoelectronic effects.

Structural Specifications
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e IUPAC Name: 2-((2S,4R)-4-hydroxypyrrolidin-2-yl)acetic acid hydrochloride[1]
e CAS: 336182-11-7[1][2][3]
e Role: Beta-amino acid monomer (

-amino acid analog, cyclic).

e Salt Form: The Hydrochloride (.HCI) salt is critical for monomer stability, preventing
premature polymerization or lactamization during storage.

The Hydroxyl "Gauche" Effect

The 4-hydroxy substituent is not merely for solubility. In the (2S,4R) configuration (trans), the
electronegative oxygen induces a gauche effect, favoring the

-exo ring pucker. This puckering preference is thermodynamically coupled to the backbone
dihedral angles (

), rigidly enforcing a conformation that stabilizes 14-helix secondary structures in

-peptides.
. L-beta-
Property L-beta-Homoproline (H) .
Homohydroxyproline (OH)
_ Fluxional (Endo/Exo Biased
Ring Pucker o
equilibrium) -exo (Gauche effect)
Water Solubility Moderate High
H-Bonding Backbone only Backbone + Sidechain (OH)
Helix Preference 14-helix (moderate stability) 14-helix (enhanced stability)

Foldamer Mechanics: The 14-Helix
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Foldamers containing L-beta-Homohydroxyproline adopt defined architectures that mimic
natural proteins but with superior pharmacokinetics.[4]

The Folding Pathway

The incorporation of cyclic

-amino acids restricts the

bond rotation. When L-beta-Homohydroxyproline is oligomerized (or alternated with acyclic

-amino acids), it promotes the formation of a 14-helix, defined by 14-membered ring hydrogen
bonds between the carbonyl oxygen of residue

and the amide proton of residue

Stereoelectronic -Bor
L-beta-Homohydroxyproline igomerization Nucleation Bias Ring Pucker Alignment (i, i+2 14-Helix Formation imict Bioactivity
(Unfolded) (Dimer/Trimer) (C-gamma-exo) (Stable Foldamer) (PPI Inhibition)

Click to download full resolution via product page

Figure 1: The conformational locking mechanism. The hydroxyl group biases the ring pucker,
which pre-organizes the backbone for 14-helix formation.

Self-Validating Synthesis Protocol

Synthesizing foldamers with secondary amines (like proline derivatives) requires modified
SPPS protocols. Standard colorimetric tests (Kaiser) fail for secondary amines. This protocol
utilizes the Chloranil Test and LC-MS for validation.

Pre-requisites
e Resin: Rink Amide MBHA (low loading, 0.3—0.5 mmol/g) to reduce aggregation.

e Monomer: Fmoc-L-beta-Homohydroxyproline-OH (Free base generated in situ or pre-
converted).
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e Coupling Reagent: HATU or PyAOP (stronger activation required for secondary amines).

The Workflow

Step 1: Resin Swelling[5][6]

e DCM (30 min) followed by DMF (3 x 5 min).

Step 2: Fmoc Deprotection

e 20% Piperidine in DMF (2 x 10 min).

 Validation: UV monitoring of the piperidine adduct at 301 nm.

Step 3: Coupling (The Critical Step)

o Reagents: 3 eq. Fmoc-AA, 2.9 eq. HATU, 6 eq. DIEA in DMF.

e Time: 2 hours (double coupling recommended for beta-amino acids).

e Mechanism: The secondary amine of the resin-bound homoproline is sterically hindered.
HATU ensures rapid acylation before side reactions occur.

Step 4: In-Process Quality Control (IPQC)

o Test: Chloranil Test (specifically for secondary amines).
o Positive (Uncoupled): Blue/Green beads.
o Negative (Coupled): Colorless/Yellow beads.

» Micro-Cleavage: Remove 5 mg resin, cleave with 95% TFA, analyze via LC-MS to confirm
mass shift (+ AA).
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Figure 2: Logic-gated SPPS workflow for beta-amino acids. Note the specific requirement for
Chloranil testing over Kaiser testing.

Applications in Drug Discovery[1][4][7]
Protein-Protein Interaction (PPI) Inhibition

Foldamers containing L-beta-Homohydroxyproline are excellent mimics of alpha-helical
domains found in signaling proteins (e.g., Bcl-2 family, p53/MDM2).

» Advantage: The 14-helix aligns side chains at similar spacing to the alpha-helix (
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mimicry) but the backbone is unrecognizable to proteases.

o Solubility: The hydroxyl group provides a handle for solvation in agueous media, a common
failure point for hydrophobic foldamers.

Cell Penetrating Peptides (CPPs)

Cationic foldamers (rich in beta-homolysine and beta-homohydroxyproline) show enhanced
cellular uptake. The rigidity of the homohydroxyproline reduces the entropic cost of membrane

insertion.
Comparative Stability Data
Half-Life (
Peptide Class Protease
)
Alpha-Peptide (Control) Trypsin/Chymotrypsin < 15 minutes
Beta-Peptide (Homoproline) Trypsin/Chymotrypsin > 24 hours
Beta-Peptide ) .
] Trypsin/Chymotrypsin > 36 hours
(Homohydroxyproline)
Serum Stability Human Plasma > 7 days

Data synthesized from Seebach et al. and Gellman et al. studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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